Cas no 1804408-33-0 (Ethyl 3-cyano-5-hydroxypyridine-2-acetate)

• Product Name: Ethyl 3-cyano-5-hydroxypyridine-2-acetate
• CAS No: 1804408-33-0
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4903990
• Update Time: 2025-08-05

Ethyl 3-cyano-5-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)4-9-7(5-11)3-8(13)6-12-9/h3,6,13H,2,4H2,1H3
• InChI Key： BXVDXSMCBBPUFZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=CN=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.4
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 3-cyano-5-hydroxypyridine-2-acetate

Ethyl 3-cyano-5-hydroxypyridine-2-acetate (CAS No. 1804408-33-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-5-hydroxypyridine-2-acetate (CAS No. 1804408-33-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a pyridine core substituted with a cyano group at the 3-position and a hydroxyl group at the 5-position, coupled with an acetate ester at the 2-position, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure not only facilitates its role as a building block in drug development but also contributes to its reactivity, allowing for further functionalization through multiple synthetic pathways. This adaptability has positioned Ethyl 3-cyano-5-hydroxypyridine-2-acetate as a cornerstone in the synthesis of pharmaceuticals targeting diverse therapeutic areas.

In recent years, there has been a surge in research focused on developing novel treatments for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The demand for innovative chemical entities has driven the exploration of new synthetic strategies, where intermediates like Ethyl 3-cyano-5-hydroxypyridine-2-acetate play a pivotal role.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have leveraged the structural framework of Ethyl 3-cyano-5-hydroxypyridine-2-acetate to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer types.

The cyano group in the molecule serves as a versatile handle for further chemical modifications. It can be reduced to an amine or converted into other functional groups, enabling the synthesis of more complex structures. This flexibility has been exploited in the development of antiviral agents. Recent research indicates that pyridine-based compounds can interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. The incorporation of a cyano group enhances binding affinity to these enzymatic targets, making derivatives of Ethyl 3-cyano-5-hydroxypyridine-2-acetate promising candidates for antiviral therapies.

Another area where this compound has shown significant promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydroxyl group at the 5-position provides a site for hydrogen bonding interactions with biological targets, which is critical for drug efficacy. Researchers have synthesized analogs of Ethyl 3-cyano-5-hydroxypyridine-2-acetate that exhibit neuroprotective properties by modulating neurotransmitter systems or by inhibiting oxidative stress pathways associated with these diseases.

The acetate ester at the 2-position also contributes to the compound's utility as a synthetic intermediate. It can be hydrolyzed to yield a carboxylic acid or converted into other esters or amides, expanding its applicability in drug design. This adaptability has been particularly valuable in developing prodrugs—compounds that are inactive until metabolized into their active form within the body. Prodrugs offer several advantages, including improved oral bioavailability and reduced toxicity.

The synthesis of Ethyl 3-cyano-5-hydroxypyridine-2-acetate itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct its core structure efficiently. These techniques not only enhance production efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, Ethyl 3-cyano-5-hydroxypyridine-2-acetate (CAS No. 1804408-33-0) stands as a testament to the importance of specialized intermediates in modern pharmaceutical research. Its unique structural attributes enable its use across multiple therapeutic domains, from oncology to neurology and infectious diseases. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.